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Compound of Interest

2-Fluorophenylhydrazine
Compound Name:

hydrochloride
CAS No.: 2924-15-4
Cat. No.: B151169

Get Quote
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2-Fluorophenylhydrazine hydrochloride (CAS No: 2924-15-4) is classified as a hazardous
substance.[2][3] The primary routes of exposure are inhalation, skin contact, and ingestion, all
of which can lead to harmful or toxic effects.[4] The Globally Harmonized System (GHS) of
Classification and Labelling of Chemicals provides a clear summary of its potential dangers.

The compound is acutely toxic if swallowed, inhaled, or comes into contact with skin.[5] It is
also a known irritant to the skin and can cause serious eye irritation.[4][6] Furthermore, it may
cause respiratory irritation if inhaled.[4][7]

Table 1: GHS Hazard Classification for 2-Fluorophenylhydrazine Hydrochloride
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Hazard Class Category Hazard Statement

H301/H302: Toxic/Harmful if

Acute Toxicity, Oral Category 3 or 4
swallowed[5][6]
o H311/H312: Toxic/Harmful in
Acute Toxicity, Dermal Category 3 or 4 ) )
contact with skin[5][6]
. ) H331/H332: Toxic/Harmful if
Acute Toxicity, Inhalation Category 3 or 4 )
inhaled[5][6]
) ] o H315: Causes skin irritation[6]
Skin Corrosion/Irritation Category 2

[7]

H318/H319: Causes serious

Serious Eye Damage/Irritation Category 1 or 2 o
eye damagel/irritation[6][8]

H335: May cause respiratory

Specific Target Organ Toxicit Category 3
P J 9 Y o irritation[2][3][7]

Note: The exact hazard category can vary slightly between suppliers, but the nature of the
hazard remains consistent.

The causality behind these classifications lies in the chemical reactivity of the hydrazine moiety
and the overall molecular structure. Hydrazine derivatives are known to be reactive and can
interfere with biological processes, leading to toxicity. Skin and eye irritation are direct
consequences of the compound's chemical properties upon contact with tissues.

Proactive Safety: Engineering Controls and
Personal Protective Equipment (PPE)

A multi-layered approach to safety, prioritizing engineering controls and supplemented by
appropriate PPE, is essential. This "Hierarchy of Controls" minimizes the risk of exposure.
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Hierarchy of Controls for 2-Fluorophenylhydrazine Hydrochloride
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« Nitrile Gloves (double-gloving recommended)

+ Chemical Safety Goggles & Face Shield
* Lab Coat
« N95 Dust Mask or Respirator

Specific Exarnples

« Standard Operating Procedures (SOPs)
« Designated Work Areas
* Mandatory Safety Training

+ Chemical Fume Hood
» Glovebox (for highly sensitive operations)
« Ventilated Enclosure for weighing

Caption:

Engineering Controls

Click to download full resolution via product page

Hierarchy of controls for mitigating exposure risks.
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The primary engineering control for handling this solid compound is a certified chemical fume
hood.[5][9] This is non-negotiable. The fume hood contains dust and vapors, preventing them
from entering the laboratory atmosphere and being inhaled by the researcher. All weighing and
transfer operations should be conducted within this controlled environment.

Personal Protective Equipment (PPE)

Even with engineering controls, a full complement of PPE is required as the last line of
defense.[2][3]

e Eye and Face Protection: Chemical safety goggles are mandatory.[10] Due to the risk of
serious eye damage, a face shield should be worn over the goggles, especially when
handling larger quantities or during transfers where splashing is a remote possibility.[8][11]

» Skin Protection: A flame-retardant lab coat and appropriate gloves are essential.[7] Nitrile
gloves are commonly used; however, it is crucial to check the manufacturer's glove
compatibility data for breakthrough times. Double-gloving is a prudent practice.
Contaminated clothing must be removed immediately and washed before reuse.[7][10]

o Respiratory Protection: For operations that could generate significant dust, a NIOSH-
approved respirator (such as a dust mask type N95) is necessary, even inside a fume hood.

[2][3]

Standard Operating Procedures: Safe Handling and
Storage
Handling Protocol

o Preparation: Before handling, ensure the chemical fume hood is operational. Have all
necessary equipment, including waste containers, within the hood to minimize movement.

o Area Designation: Clearly designate the area where the compound will be handled.

e Avoid Dust Formation: Handle the solid material carefully to avoid creating dust.[10] Use
spatulas to gently transfer the powder. Avoid pouring the dry powder.
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e Hygiene: Do not eat, drink, or smoke in the laboratory.[8] Wash hands thoroughly with soap
and water after handling is complete and before leaving the laboratory.[9]

o Contamination: Avoid contact with skin, eyes, and clothing.[9]

Storage Requirements

Proper storage is critical to maintaining the compound's stability and preventing hazardous
situations.

o Container: Keep the container tightly closed to prevent exposure to moisture and air.[8][9]

o Atmosphere: The compound may be hygroscopic, light-sensitive, and air-sensitive.[9] Storing
under an inert gas like argon or nitrogen is recommended.[38][9]

e Location: Store in a cool, dry, and well-ventilated area, away from incompatible materials.[8]

e Security: The storage area should be locked or otherwise accessible only to authorized
personnel.[8]

e Incompatibilities: Avoid storing near strong oxidizing agents or strong bases.[8][10]

Emergency Response: First-Aid and Spill
Management

In the event of an exposure or spill, a rapid and informed response is critical. All laboratory
personnel should be familiar with these procedures and the location of safety equipment like
showers and eyewash stations.
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Remove to Fresh Air. Immediately remove contaminated clothing. Immediately flush eyes with water for 15+ mins. Do NOT induce vomiting.
If not breathing, give artificial respiration. Wash skin with plenty of soap & water for 15+ mins. Remove contact lenses if present and easy to do. Rinse mouth with water.
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Caption: Emergency first-aid workflow following an exposure.

First-Aid Measures

e Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[8] If
breathing is difficult or has stopped, provide artificial respiration and seek immediate medical
attention.[5][8]

o Skin Contact: Immediately take off all contaminated clothing. Wash the affected skin area
with plenty of soap and water for at least 15 minutes.[7][8] Seek immediate medical advice.

[8]

o Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[10][12] Remove contact lenses if present
and easy to do.[8] Get immediate medical attention from an ophthalmologist.

 Ingestion: Do NOT induce vomiting.[8] Never give anything by mouth to an unconscious
person. Rinse the mouth thoroughly with water and call a poison center or doctor
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immediately.[12]
Accidental Release Measures
o Evacuate: Evacuate all non-essential personnel from the spill area.
» Ventilate: Ensure adequate ventilation, but avoid actions that could aerosolize the dust.
o Control: Prevent further leakage or spillage if it is safe to do so.

o Contain & Clean: Wearing full PPE, carefully sweep or shovel the spilled solid into a suitable,
labeled container for disposal.[8] Avoid generating dust during this process.[8][10]

o Decontaminate: Clean the spill area thoroughly once the material has been collected.

» Disposal: Dispose of the waste material through a licensed waste disposal contractor.[10][12]

Physical and Chemical Properties

Understanding the physical properties of a compound is crucial for its safe handling and use in
experimental design.

Table 2: Physical and Chemical Properties of 2-Fluorophenylhydrazine Hydrochloride

Property Value Source

Molecular Formula CeH7FN2 - HCI [2][3]

Molecular Weight 162.59 g/mol [2][3]
White to light yellow or light

Appearance [1]
orange powder/crystal

Melting Point 200-205 °C (decomposes) [31[13]

Purity Typically >97% [3]

Disposal Considerations
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Chemical waste must be managed responsibly to prevent environmental contamination and
ensure compliance with regulations. All waste containing 2-Fluorophenylhydrazine
hydrochloride should be treated as hazardous.

» Waste Containers: Use clearly labeled, sealed containers for chemical waste.

o Disposal Method: Do not dispose of down the drain or with general laboratory trash.[10] All
waste must be disposed of via an approved hazardous waste disposal plant.[12] Follow all
local, state, and federal regulations for chemical waste disposal.

By integrating these safety principles and protocols into all laboratory workflows, researchers
can effectively mitigate the risks associated with 2-Fluorophenylhydrazine hydrochloride,
ensuring a safe environment for scientific discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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